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Compound of Interest

Compound Name: N-Valerylglycine-13C2,15N

Cat. No.: B15608425 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Valerylglycine-¹³C₂,¹⁵N. The following procedures

ensure safe operational handling and disposal of this stable isotope-labeled compound.

I. Compound Identification and Properties
N-Valerylglycine-¹³C₂,¹⁵N is a stable isotope-labeled version of N-Valerylglycine. The isotopic

labeling with ¹³C and ¹⁵N does not alter the chemical properties or toxicity of the molecule.

Therefore, the safety precautions required are identical to those for the unlabeled analogue.

This compound is not radioactive, and no radiological safety measures are necessary.

Table 1: Physical and Chemical Properties of N-Valerylglycine
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Property Value

Molecular Formula C₇H₁₃NO₃

Molar Mass 159.18 g/mol

Appearance White to pale beige solid

Melting Point 77-79°C

Boiling Point 381.6 ± 25.0 °C (Predicted)

Solubility

Slightly soluble in chloroform and methanol.

Insoluble in water, but soluble in acidic or

alkaline conditions.

Density 1.100 ± 0.06 g/cm³ (Predicted)

II. Hazard Identification and Personal Protective
Equipment (PPE)
Based on the data for the unlabeled analogue, N-Valerylglycine is considered to have low

toxicity. However, it is crucial to avoid direct contact as it may cause serious eye irritation.[1]

The primary hazards are associated with eye and skin contact, and inhalation of dust particles.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Specifications

Eye Protection Safety glasses or goggles
Must be worn at all times in the

laboratory.

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable.

Change gloves frequently,

especially if contaminated.

Body Protection Laboratory coat
Should be worn fully buttoned

to prevent skin contact.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

handling large quantities of

powder that may become

airborne, a dust mask or

respirator may be appropriate.

III. Operational Plan for Safe Handling
The following step-by-step protocol ensures the safe handling of N-Valerylglycine-¹³C₂,¹⁵N in a

laboratory setting.

Experimental Protocol: Handling N-Valerylglycine-¹³C₂,¹⁵N

Preparation:

Ensure the work area, such as a laboratory bench or fume hood, is clean and uncluttered.

Assemble all necessary equipment and reagents before handling the compound.

Put on all required personal protective equipment as detailed in Table 2.

Weighing and Aliquoting:

If possible, handle the solid compound in a fume hood or a designated area with good

ventilation to minimize inhalation of any dust.

Use a clean spatula and weighing paper or a suitable container for weighing.
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Avoid generating dust. If the compound is a fine powder, handle it gently.

Close the container tightly after use to prevent contamination and exposure.

Dissolving the Compound:

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Refer to the solubility information in Table 1 to select an appropriate solvent.

Post-Handling:

Clean any spills immediately according to laboratory protocols for non-hazardous

materials.

Wipe down the work area with an appropriate cleaning agent.

Remove gloves and wash hands thoroughly with soap and water after handling the

compound.

IV. Disposal Plan
As N-Valerylglycine is considered non-hazardous, disposal is straightforward but should be

conducted in accordance with institutional and local regulations.

Disposal Protocol

Unused Compound:

Uncontaminated, excess solid N-Valerylglycine-¹³C₂,¹⁵N can typically be disposed of in the

regular solid waste stream, provided it is securely contained and clearly labeled as non-

hazardous chemical waste.

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines.

Contaminated Materials:
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Disposable items such as gloves, weighing paper, and pipette tips that have come into

contact with the compound should be placed in a designated laboratory waste container

for non-hazardous materials.

Empty containers should be triple-rinsed with a suitable solvent before disposal. The

rinsate can generally be disposed of down the sanitary sewer with copious amounts of

water, but confirm this with your local EHS guidelines.

Liquid Waste:

Solutions of N-Valerylglycine-¹³C₂,¹⁵N in non-hazardous solvents can often be disposed of

down the drain with plenty of water.

Always check with your institution's EHS department before disposing of any chemical

waste down the sewer.

V. Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of N-

Valerylglycine-¹³C₂,¹⁵N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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